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Compound of Interest

Compound Name: Thymidine-13C10,15N2

Cat. No.: B12397726 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Thymidine-13C10,15N2.

Thymidine-13C10,15N2, a stable isotopically labeled compound, requires careful handling and

disposal to maintain a safe laboratory environment and ensure regulatory compliance. While

not classified as a hazardous substance for transport, adherence to proper disposal protocols

is crucial.

Safety and Handling
Before disposal, it is essential to handle Thymidine-13C10,15N2 with appropriate personal

protective equipment (PPE). This includes, but is not limited to, safety glasses, gloves, and a

lab coat. Ensure adequate ventilation to avoid inhalation of any dust or aerosols. In case of a

spill, avoid dust formation, evacuate the area, and consult your institution's safety protocols for

chemical spills.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Thymidine is provided in the table

below. Understanding these properties is fundamental to safe handling and disposal.
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Property Value

Appearance White solid/powder

Molecular Formula C10H14N2O5

Molecular Weight 242.23 g/mol

Melting Point 187 - 189 °C

Solubility Soluble

Stability Stable under normal conditions

Data sourced from various Safety Data Sheets.

Disposal Procedure
The recommended procedure for the disposal of Thymidine-13C10,15N2 is to treat it as

chemical waste and engage a professional waste disposal service. Do not dispose of this

material down the drain or in regular trash.

Step-by-Step Disposal Workflow:
Collection: Collect waste Thymidine-13C10,15N2 in a designated, properly labeled, and

sealed container. The label should clearly identify the contents.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for chemical waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and the waste disposal vendor.

Handover: Hand over the waste container to the authorized waste disposal personnel.
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1. Collect Waste
Properly labeled & sealed container

2. Store Securely
Cool, dry, well-ventilated area

3. Contact EHS
Schedule chemical waste pickup

4. Complete Paperwork
Fill out waste disposal forms

5. Handover for Disposal
Transfer to authorized personnel

Click to download full resolution via product page

Figure 1. Workflow for the proper disposal of Thymidine-13C10,15N2.

Accidental Release Measures
In the event of an accidental release, the primary concern is to prevent the generation of dust.

[1][2][3] Evacuate personnel from the immediate area and ensure adequate ventilation.[1][3]

For non-emergency personnel, emergency procedures involve avoiding dust formation and

breathing vapors, mist, or gas. Do not let the product enter drains. For disposal of a spill, it is

recommended to use a professional waste disposal service.

Regulatory Information
According to available Safety Data Sheets, Thymidine-13C10,15N2 is not classified as a

hazardous material for transportation under ADR/RID, IMDG, IATA, and ADN regulations.
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However, all disposal activities must comply with local, state, and federal regulations for non-

hazardous chemical waste.

By following these procedures, researchers and laboratory personnel can ensure the safe and

compliant disposal of Thymidine-13C10,15N2, fostering a secure and responsible research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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